ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride, also known as BEP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is not fully understood, but it is believed to act on the central nervous system by binding to and activating GABA-A receptors. This results in the inhibition of neuronal activity, leading to the anxiolytic and antinociceptive effects observed in animal models. ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has also been shown to inhibit the release of pro-inflammatory cytokines, suggesting its anti-inflammatory and immunomodulatory effects may be due to its ability to regulate the immune response.
Biochemical and Physiological Effects:
ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce anxiety and pain in animal models, as well as to have anti-inflammatory and immunomodulatory effects. ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has also been found to have a positive effect on cardiovascular function, improving blood flow and reducing the risk of cardiovascular disease. However, the long-term effects of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride on the body are not fully understood, and further research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
Ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has several advantages as a tool for scientific research. It has been extensively studied and has a well-established synthesis method, making it readily available for use in experiments. It has also been shown to have a wide range of applications, making it a versatile tool for researchers in various fields. However, there are also limitations to the use of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride in lab experiments. It is a complex compound that requires careful attention to detail during synthesis to ensure the purity and quality of the final product. Additionally, the long-term effects of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride on the body are not fully understood, and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride. One area of interest is its potential use in the treatment of anxiety and pain disorders. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its anti-inflammatory and immunomodulatory effects, which suggest its potential use in the treatment of autoimmune diseases. Additionally, further research is needed to determine the long-term effects of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride on the body and to develop new synthesis methods that are more efficient and cost-effective.
Synthesis Methods
Ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride can be synthesized through a multi-step process involving the reaction of 3-butoxyphenol with epichlorohydrin, followed by the reaction of the resulting product with piperidine and ethyl chloroformate. The final product is obtained through the reaction of the intermediate product with hydrochloric acid. The synthesis of ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
Ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications, including as a tool for studying the central nervous system, cardiovascular system, and immune system. ethyl 1-[2-(3-butoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have anxiolytic and antinociceptive effects in animal models, making it a potential candidate for the treatment of anxiety and pain disorders. It has also been found to have anti-inflammatory and immunomodulatory effects, suggesting its potential use in the treatment of autoimmune diseases.
properties
IUPAC Name |
ethyl 1-[2-(3-butoxyphenoxy)ethyl]piperidine-4-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31NO4.ClH/c1-3-5-14-24-18-7-6-8-19(16-18)25-15-13-21-11-9-17(10-12-21)20(22)23-4-2;/h6-8,16-17H,3-5,9-15H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGXUAFITORZMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC(=CC=C1)OCCN2CCC(CC2)C(=O)OCC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[2-(3-butoxyphenoxy)ethyl]piperidine-4-carboxylate;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.